Cas no 2901066-70-2 ((6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol)

• Product Name: (6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol
• CAS No: 2901066-70-2
• MF: C₁₄H₁₂BrFO
• MW: 295.146886825562
• CID: 6796016
• PubChem ID: 171366333
• Update Time: 2025-06-08

(6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• MFCD34783909
• 2901066-70-2
• (6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol

• Inchi： 1S/C14H12BrFO/c1-9-7-8-11(15)12(13(9)16)14(17)10-5-3-2-4-6-10/h2-8,14,17H,1H3
• InChI Key： URARDMYSOFQEKK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(=C1C(C1C=CC=CC=1)O)F

Computed Properties

• Exact Mass: 294.00556g/mol
• Monoisotopic Mass: 294.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol

Introduction to (6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol (CAS No. 2901066-70-2)

(6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol, identified by its CAS number 2901066-70-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of aromatic alcohols, characterized by its complex aromatic ring system and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of (6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol consists of a benzene ring substituted with a bromine atom at the 6-position, a fluorine atom at the 2-position, and a methyl group at the 3-position. Additionally, it is linked to another phenyl group through a methanol moiety. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel chemical entities.

In recent years, there has been growing interest in developing new pharmaceutical compounds that target various therapeutic areas. The structural features of (6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol make it a promising candidate for further investigation in drug discovery. Specifically, the presence of bromine and fluorine atoms can enhance the binding affinity of the compound to biological targets, while the methanol group provides a hydrophilic anchor that can improve solubility and bioavailability.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have utilized derivatives of (6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol in the synthesis of novel heterocyclic compounds, which have shown promise in preclinical studies. These studies often focus on identifying molecules that can modulate enzyme activity or interact with specific receptors in the body.

The bromine atom in the molecule is particularly noteworthy, as it can serve as a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce new functional groups into aromatic systems, thereby expanding the chemical space available for drug development. The fluorine atom also contributes to the compound's reactivity, as fluorinated compounds are known to exhibit enhanced metabolic stability and improved pharmacokinetic profiles.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules like (6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol with greater accuracy. By employing techniques such as molecular docking and quantum mechanical calculations, scientists can model how the compound interacts with target proteins and enzymes. These computational studies have guided experimental efforts by identifying potential lead compounds that warrant further investigation.

In addition to its synthetic utility, (6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol has been explored for its potential applications in material science. The unique electronic properties of its aromatic system make it a candidate for use in organic semiconductors or luminescent materials. Such applications are particularly relevant in the development of next-generation electronic devices, where efficient charge transport and light emission are critical.

The methanol group in the compound's structure also plays a role in its solubility and reactivity. This hydroxyl moiety can participate in hydrogen bonding interactions, both with other molecules and within itself. These interactions can influence the compound's solubility profile, which is an important consideration for both pharmaceutical formulations and material applications.

The synthesis of (6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include bromination and fluorination of aromatic precursors followed by methylation and coupling reactions. Each step must be carefully controlled to avoid unwanted side products, which could compromise the integrity of the final product.

Ongoing research continues to uncover new applications for this versatile compound. For instance, recent studies have investigated its potential use as an intermediate in the synthesis of antiviral agents. The structural motifs present in (6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol are reminiscent of known antiviral compounds, suggesting that derivatives of this molecule could exhibit similar biological activities.

The development of new synthetic methodologies is also an area of active interest. Researchers are exploring catalytic systems that can streamline the synthesis of complex molecules like (6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol, thereby reducing costs and improving sustainability. Such advancements are crucial for making drug discovery more efficient and environmentally friendly.

In conclusion, (6-Bromo-2-fluoro-3-methylphenyl)(phenyl)methanol (CAS No. 2901066-70-2) is a multifaceted compound with significant potential in both pharmaceutical research and material science. Its unique structural features make it a valuable scaffold for designing novel chemical entities, while its reactivity allows for further functionalization through various synthetic strategies. As research continues to uncover new applications for this compound, it is likely to remain an important tool in the chemist's arsenal for years to come.